Cas no 2172155-69-8 (5-fluoro-1-(4-methylphenyl)-1H-pyrazole)

• Product Name: 5-fluoro-1-(4-methylphenyl)-1H-pyrazole
• CAS No: 2172155-69-8
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 6580753
• PubChem ID: 131992626
• Update Time: 2025-06-12

5-fluoro-1-(4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-(4-methylphenyl)-1H-pyrazole
• 1H-Pyrazole, 5-fluoro-1-(4-methylphenyl)-
• 5-Fluoro-1-(p-tolyl)-1H-pyrazole
• SCHEMBL19443416
• EN300-1272034
• 2172155-69-8
• 5-Fluoro-1-(4-methylphenyl)pyrazole

• Inchi： 1S/C10H9FN2/c1-8-2-4-9(5-3-8)13-10(11)6-7-12-13/h2-7H,1H3
• InChI Key： ZSEWBFYEZPWPSF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(F)=CC=N1

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 255.6±23.0 °C(Predicted)
• pka: -0.87±0.10(Predicted)

Additional information on 5-fluoro-1-(4-methylphenyl)-1H-pyrazole

Introduction to 5-fluoro-1-(4-methylphenyl)-1H-pyrazole (CAS No. 2172155-69-8)

5-fluoro-1-(4-methylphenyl)-1H-pyrazole, identified by its CAS number 2172155-69-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom at the 5-position and a methyl-substituted phenyl ring at the 1-position imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The fluorine moiety is well-known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. In the context of 5-fluoro-1-(4-methylphenyl)-1H-pyrazole, the fluorine atom likely contributes to improved lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug design. Additionally, the 4-methylphenyl group introduces a hydrophobic pocket that can interact favorably with biological targets, thereby increasing the compound's efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 5-fluoro-1-(4-methylphenyl)-1H-pyrazole with various biological targets. Studies suggest that this compound exhibits promising binding properties with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders. The pyrazole core, a well-documented pharmacophore, is known for its role in antimicrobial, antiviral, and anti-inflammatory agents.

Moreover, the structural versatility of 5-fluoro-1-(4-methylphenyl)-1H-pyrazole allows for further derivatization and optimization. Researchers have been exploring its derivatives as kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression. The fluorine substituent plays a pivotal role in modulating the electronic properties of the molecule, which can fine-tune its interaction with the active sites of these kinases.

In vitro studies have demonstrated that 5-fluoro-1-(4-methylphenyl)-1H-pyrazole exhibits inhibitory activity against several cancer cell lines. The compound's ability to disrupt signaling pathways associated with tumor growth and metastasis has been highlighted in preclinical trials. These findings align with the broader trend in oncology research, where fluorinated pyrazoles are being increasingly investigated for their potential as anticancer agents.

The synthesis of 5-fluoro-1-(4-methylphenyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also pave the way for scalable production processes suitable for industrial applications.

From a regulatory perspective, 5-fluoro-1-(4-methylphenyl)-1H-pyrazole must comply with stringent guidelines set by pharmaceutical authorities to ensure safety and efficacy. Good Manufacturing Practices (GMP) are adhered to during its production, and rigorous quality control measures are implemented to meet international standards. This ensures that researchers and clinicians can rely on the compound's consistency and performance across various applications.

The future prospects of 5-fluoro-1-(4-methylphenyl)-1H-pyrazole are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced pharmacological properties. Additionally, computational approaches such as virtual screening and structure-based drug design will continue to play a crucial role in optimizing this compound for clinical use.

In conclusion, 5-fluoro-1-(4-methylphenyl)-1H-pyrazole (CAS No. 2172155-69-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for developing new treatments across multiple therapeutic areas. As research progresses, this compound is likely to contribute further to our understanding of drug design principles and therapeutic interventions.